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Introduction

Diethylmalonic acid, systematically known as 2,2-diethylpropanedioic acid, is a dicarboxylic
acid that serves as a valuable intermediate in organic synthesis.[1] Its structure, featuring two
ethyl groups on the alpha-carbon of malonic acid, imparts unique chemical properties that are
leveraged in the synthesis of a variety of compounds, most notably barbiturates and other
substituted acetic acid derivatives. This technical guide provides a comprehensive overview of
the chemical properties, synthesis, and key reactions of diethylmalonic acid, tailored for
professionals in research and drug development.

Chemical and Physical Properties

Diethylmalonic acid is a white to off-white solid at room temperature.[1] A summary of its key
physical and chemical properties is presented in the tables below.

Table 1: General and Physical Properties of
Diethylmalonic Acid
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Property Value Reference

IUPAC Name 2,2-diethylpropanedioic acid [1]
Diethylmalonic acid, 3,3-

Synonyms Pentanedicarboxylic acid, [1]
Diethylpropanedioic acid

CAS Number 510-20-3

Chemical Formula C7H1204 [1]

Molecular Weight 160.17 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 121-125 °C

Boiling Point 275.6 °C (decomposes)

- Soluble in water, ethanol, and

Solubility
ether.

pKaz ~2.2

pKaz ~7.3

ble 2: < : ¢ Diethvimalonic Acid

Spectrum Type

Key Features

Signals corresponding to the ethyl protons

1H NMR (triplet and quartet) and the acidic protons of the
carboxylic acids.
Resonances for the carboxylic acid carbons, the
13C NMR

quaternary alpha-carbon, and the ethyl carbons.

IR Spectroscopy

Characteristic broad O-H stretch of the
carboxylic acids, C=0 stretch of the carbonyl

groups, and C-H stretches of the ethyl groups.

Mass Spectrometry

Molecular ion peak and fragmentation pattern

consistent with the structure.[1]
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Synthesis of Diethylmalonic Acid

The primary route for the synthesis of diethylmalonic acid is through the malonic ester
synthesis, starting from diethyl malonate. This process involves two key steps: diethylation of
diethyl malonate followed by hydrolysis of the resulting diethyl diethylmalonate.

Diethyl Malonate

Sodium Ethoxide (2 eq.) [Diethyl Diethylmalonate)
2. Hydrolysis
Ethyl Halide (2 eq.) Acid or Base (e.g., HCI, NaOH)

Heat

1. Diethylation

Diethylmalonic Acid

Click to download full resolution via product page

Synthesis of Diethylmalonic Acid from Diethyl Malonate.

Experimental Protocol: Synthesis of Diethylmalonic Acid

Step 1: Diethylation of Diethyl Malonate

o Materials: Diethyl malonate, sodium ethoxide, absolute ethanol, ethyl bromide (or ethyl
iodide).

e Procedure: a. In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, dissolve sodium ethoxide in absolute ethanol. b. Add diethyl malonate dropwise to
the stirred solution. c. After the addition is complete, add ethyl bromide (or ethyl iodide)
dropwise. d. Reflux the mixture for several hours to ensure complete diethylation. e. After
cooling, the sodium halide precipitate is removed by filtration. f. The excess ethanol is
removed by distillation. g. The resulting crude diethyl diethylmalonate is purified by vacuum
distillation.

Step 2: Hydrolysis of Diethyl Diethylmalonate
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o Materials: Diethyl diethylmalonate, sodium hydroxide (or hydrochloric acid), water.

e Procedure: a. Reflux the purified diethyl diethylmalonate with an aqueous solution of sodium
hydroxide. b. The reaction mixture is then cooled and acidified with concentrated
hydrochloric acid. c. The precipitated diethylmalonic acid is collected by filtration, washed
with cold water, and dried. d. Recrystallization from a suitable solvent (e.g., water or
ethanol/water mixture) can be performed for further purification.

Key Reactions of Diethylmalonic Acid

Diethylmalonic acid undergoes typical reactions of carboxylic acids, such as esterification and
decarboxylation. Its most significant application is as a precursor in the synthesis of
barbiturates.

Decarboxylation

Upon heating, diethylmalonic acid readily undergoes decarboxylation to yield 2-ethylbutanoic
acid. This is a characteristic reaction of malonic acids substituted at the alpha-position.

Esterification

The carboxylic acid groups of diethylmalonic acid can be esterified under acidic conditions
with an alcohol to form the corresponding diester.

Synthesis of Barbiturates

A cornerstone application of diethylmalonic acid and its derivatives is in the synthesis of
barbiturates. For instance, barbital is synthesized from diethyl diethylmalonate (the precursor to
diethylmalonic acid) and urea.
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Catalyst

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Malonic acid, diethyl- | C7H1204 | CID 68185 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Properties of Diethylmalonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b123264?utm_src=pdf-body-img
https://www.benchchem.com/product/b123264?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylmalonic-acid
https://www.benchchem.com/product/b123264#a-comprehensive-overview-of-diethylmalonic-acid-s-chemical-properties
https://www.benchchem.com/product/b123264#a-comprehensive-overview-of-diethylmalonic-acid-s-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b123264#a-comprehensive-overview-of-
diethylmalonic-acid-s-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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